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Compound of Interest

Compound Name: Cl2201

Cat. No.: B593042 Get Quote

Application Notes and Protocols for Cl2201
For Researchers, Scientists, and Drug Development Professionals

Disclaimer: Cl2201 is a research chemical intended for forensic and research applications only.

It is not for human or veterinary use. The physiological and toxicological properties of this

compound are not known.[1] Therefore, Cl2201 must be handled as a potentially hazardous

substance, and all procedures should be conducted with extreme caution by trained personnel

in a controlled laboratory setting.

Hazard Identification and Risk Assessment
Cl2201 is a synthetic cannabinoid and a derivative of AM2201, a potent CB1 and CB2 receptor

agonist.[1] Due to the lack of specific toxicological data, a thorough risk assessment must be

conducted before any handling. It should be treated as a highly potent compound with

unknown health effects. All engineering controls, personal protective equipment, and handling

procedures should reflect this high level of potential hazard.

Chemical and Physical Properties
The known properties of Cl2201 are summarized below. Researchers should complete a

comprehensive safety data sheet (SDS) for their internal use, noting the significant data gaps

in toxicological information.
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Property Value Reference

Formal Name

(4-chloro-1-naphthalenyl)[1-(5-

fluoropentyl)-1H-indol-3-yl]-

methanone

[1]

CAS Number 1391486-12-6 [1]

Molecular Formula C₂₄H₂₁ClFNO [1]

Formula Weight 393.9 g/mol [1]

Formulation
A solution in methanol (as

supplied by some vendors)
[1]

Solubility

Dichloromethane: 20 mg/ml,

DMF: 20 mg/ml, DMSO: 20

mg/ml, Ethanol: 5 mg/ml

[1]

Storage -20°C [1]

Stability ≥ 4 years at -20°C [1]

LD50 (Oral, Dermal) Data Not Available

LC50 (Inhalation) Data Not Available

Occupational Exposure Limits

(OEL)

Not Established. Treat as

highly potent.

Safe Handling Procedures
Engineering Controls

Primary Containment: All work involving solid Cl2201 or concentrated solutions must be

performed in a certified chemical fume hood or a powder containment hood to prevent

inhalation of aerosols or dust.

Ventilation: The laboratory must be well-ventilated with a minimum of 6-12 air changes per

hour.[2] Contaminated air should be exhausted directly to the outside.[2]

Personal Protective Equipment (PPE)
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A comprehensive PPE protocol is mandatory:

Eye Protection: Chemical safety goggles and a full-face shield must be worn.

Hand Protection: Use chemically resistant gloves (e.g., nitrile) and consider double-gloving.

Change gloves immediately if contaminated.

Body Protection: A lab coat, long pants, and closed-toe shoes are required. For handling

larger quantities, a chemically resistant apron or suit should be used.[3]

Respiratory Protection: If there is a risk of exposure outside of a fume hood, a NIOSH-

approved respirator with appropriate cartridges should be worn.[3]

Hygiene Practices
Wash hands thoroughly with soap and water after handling the compound, before leaving the

lab, and before eating, drinking, or smoking.

Do not store food, drink, or personal items in areas where Cl2201 is handled or stored.

Change contaminated clothing immediately.[4]

Emergency Procedures
Spills

Small Spills (Solid): Gently cover the spill with an absorbent material (e.g., vermiculite).

Decontaminate the area with a suitable solvent (e.g., ethanol), followed by soap and water.

Small Spills (Liquid): Absorb the spill with an inert material. Place the contaminated material

into a sealed container for hazardous waste disposal.

Large Spills: Evacuate the area immediately. Alert laboratory personnel and the institutional

Environmental Health and Safety (EHS) office. Do not attempt to clean up a large spill

without proper training and equipment.

Exposure
Inhalation: Move the affected person to fresh air immediately. Seek medical attention.[4][5]
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Skin Contact: Immediately remove contaminated clothing. Rinse the affected skin area with

copious amounts of water for at least 15 minutes.[4][5]

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy

to do.[4][5] Seek medical attention.

Ingestion: Do NOT induce vomiting. If the person is conscious, rinse their mouth with water

and have them drink one or two glasses of water.[4][5] Seek immediate medical attention.

Storage and Disposal
Storage

Store Cl2201 in a tightly sealed, clearly labeled container.

Keep in a secure, designated, and well-ventilated storage area at -20°C.[1]

Store away from incompatible materials.

Disposal
All Cl2201 waste, including contaminated consumables (e.g., pipette tips, gloves, absorbent

pads), is considered hazardous waste.

Do not dispose of Cl2201 down the drain or in regular trash.

Collect all waste in clearly labeled, sealed, and chemically compatible containers.

Follow all institutional, local, and national regulations for hazardous waste disposal. Contact

your institution's EHS department for specific pickup and disposal procedures.[6]

Experimental Protocol: Preparation of a 10 mM
Stock Solution in DMSO
This protocol outlines the preparation of a stock solution and integrates the necessary safety

procedures.
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Objective: To safely prepare a 10 mM stock solution of Cl2201 in dimethyl sulfoxide (DMSO) for

use in in vitro experiments.

Materials:

Cl2201 (solid)

Anhydrous DMSO

Calibrated analytical balance

Spatula

Weighing paper

Amber glass vial with a PTFE-lined cap

Calibrated micropipettes and tips

Vortex mixer

Procedure:

Preparation: Before starting, ensure the chemical fume hood is operational and the work

area is clean. Assemble all necessary materials.

Don PPE: Put on all required PPE, including a lab coat, double nitrile gloves, and chemical

safety goggles with a face shield.

Weighing: Perform all weighing operations inside the chemical fume hood. Place a piece of

weighing paper on the analytical balance and tare it. Carefully weigh out the target amount of

Cl2201 (e.g., 3.94 mg for 1 mL of a 10 mM solution).

Solubilization: Transfer the weighed Cl2201 into a pre-labeled amber glass vial. Using a

calibrated micropipette, add the calculated volume of DMSO to the vial.

Mixing: Securely cap the vial. Mix gently by vortexing until the solid is completely dissolved.
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Storage: Seal the vial cap with paraffin film. Store the stock solution at -20°C in a designated

and labeled freezer box.

Cleanup: Dispose of all contaminated materials (weighing paper, pipette tips, gloves) in the

designated hazardous waste container.

Documentation: Record the preparation details, including the exact weight, final

concentration, date, and your initials, in the laboratory notebook.

Visualizations
Caption: Workflow for the safe handling of Cl2201 in a laboratory setting.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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